Cas no 1124-54-5 (Carbamic acid,cyclohexyl ester)

• Product Name: Carbamic acid,cyclohexyl ester
• CAS No: 1124-54-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 146984
• PubChem ID: 14302
• Update Time: 2025-06-08

Carbamic acid,cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,cyclohexyl ester
• cyclohexyl carbamate
• BRN 1861733
• Carbamate, cyclohexyl
• Carbamidsaeure-cyclohexylester
• Carbamoyloxy-cyclohexan
• Cyclohexyl-carbamat
• Cyclohexylurethane
• Cyklohexylester kyseliny karbaminove [Czech]
• Cyklohexylkarbamat
• Cyklohexylkarbamat [Czech]
• USAF EL-104
• CARBAMIC ACID, CYCLOHEXYL ESTER
• CS-0259577
• MFCD00092651
• 4-06-00-00043 (Beilstein Handbook Reference)
• AKOS006340263
• NSC-23561
• NSC 23561
• 1124-54-5
• YCN5M8Q7C5
• UNII-YCN5M8Q7C5
• cyclohexylcarbamate
• DTXSID20150031
• EN300-736540
• WLN: L6TJ AOVZ
• Carbamic acid cyclohexyl ester
• SCHEMBL113152
• NSC23561
• AUELWJRRASQDKI-UHFFFAOYSA-N
• Cyklohexylester kyseliny karbaminove

• Inchi： 1S/C7H13NO2/c8-7(9)10-6-4-2-1-3-5-6/h6H,1-5H2,(H2,8,9)
• InChI Key： AUELWJRRASQDKI-UHFFFAOYSA-N
• SMILES： O(C(N)=O)C1CCCCC1

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32
• LogP: 2.11470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,cyclohexyl ester

Carbamic Acid, Cyclohexyl Ester: A Comprehensive Overview

Carbamic acid, cyclohexyl ester, also known by its CAS number 1124-54-5, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound is a derivative of carbamic acid, where the hydroxyl group (-OH) is replaced by a cyclohexyl ester group. The structure of this compound can be represented as cyclohexyl carbamate, which highlights its functional group and the nature of the ester linkage.

The synthesis of carbamic acid, cyclohexyl ester typically involves the reaction of carbamic acid with cyclohexanol in the presence of an acid catalyst. This reaction is a classic example of an esterification process, where the hydroxyl group of the alcohol reacts with the carboxylic acid group of carbamic acid to form the ester and water as a byproduct. The reaction can be optimized by controlling factors such as temperature, pressure, and catalyst selection to ensure high yield and purity of the product.

One of the key properties of carbamic acid, cyclohexyl ester is its thermal stability. Recent studies have shown that this compound exhibits excellent thermal stability under certain conditions, making it suitable for applications that require exposure to elevated temperatures. Additionally, its solubility characteristics in various solvents have been extensively studied, revealing that it is highly soluble in organic solvents such as dichloromethane and ethyl acetate but sparingly soluble in water. These properties make it a versatile compound for use in different chemical processes.

In terms of applications, carbamic acid, cyclohexyl ester has found utility in several industries. In the pharmaceutical sector, it has been explored as an intermediate in drug synthesis due to its ability to form stable amide bonds with amino acids. Recent research has highlighted its potential in peptide synthesis, where it serves as a protecting group for amino functionalities during complex molecule construction.

The agricultural industry has also benefited from the use of carbamic acid, cyclohexyl ester. It has been employed as a component in formulations designed to enhance crop protection against pests and diseases. Studies conducted in controlled environments have demonstrated its effectiveness as a carrier for active ingredients in pesticides and herbicides, improving their bioavailability and efficacy.

In the field of materials science, carbamic acid, cyclohexyl ester has been investigated for its role in polymer synthesis. Researchers have reported that this compound can be used as a monomer or crosslinking agent in the production of thermoplastic elastomers and adhesives. Its ability to form strong intermolecular bonds contributes to the mechanical strength and durability of these materials.

The environmental impact of using carbamic acid, cyclohexyl ester has also been a topic of interest among scientists. Recent eco-toxicological studies have assessed its biodegradability under different environmental conditions. Findings indicate that under aerobic conditions, this compound undergoes rapid biodegradation due to microbial action, minimizing its persistence in natural ecosystems.

In conclusion, carbamic acid, cyclohexyl ester, with its CAS number 1124-54-5, is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and compatibility with different reaction conditions make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potential uses and optimizations for this compound, its role in advancing technological and scientific frontiers is expected to grow further.